Cas no 42855-29-8 (Methyl 7-ethyl-1,4a,7-trimethyl-5,9-dioxo-3,4,6,8,10,10a-hexahydro-2h-phenanthrene-1-carboxylate)
42855-29-8 structure
Product Name:Methyl 7-ethyl-1,4a,7-trimethyl-5,9-dioxo-3,4,6,8,10,10a-hexahydro-2h-phenanthrene-1-carboxylate
CAS No:42855-29-8
MF:C21H30O4
MW:346.460506916046
CID:928504
PubChem ID:288366
Update Time:2025-04-19
Methyl 7-ethyl-1,4a,7-trimethyl-5,9-dioxo-3,4,6,8,10,10a-hexahydro-2h-phenanthrene-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 7-ethyl-1,4a,7-trimethyl-5,9-dioxo-3,4,6,8,10,10a-hexahydro-2h-phenanthrene-1-carboxylate
- AC1L69EJ
- AC1Q6MTM
- AR-1J5672
- methyl 7,11-dioxopimar-8-en-18-oate
- Methyl-7,11-dioxo-8(9)-isopimaren-18-oat
- NSC149543
- NSC-149543
- DTXSID50302182
- 42855-29-8
-
- Inchi: 1S/C21H30O4/c1-6-19(2)11-13-14(22)10-16-20(3,17(13)15(23)12-19)8-7-9-21(16,4)18(24)25-5/h16H,6-12H2,1-5H3
- InChI Key: KCXVIAIVQYOJLG-UHFFFAOYSA-N
- SMILES: O(C)C(C1(C)CCCC2(C)C3C(CC(C)(CC)CC=3C(CC21)=O)=O)=O
Computed Properties
- Exact Mass: 346.2145
- Monoisotopic Mass: 346.21440943g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 675
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- PSA: 60.44
- LogP: 4.02070
Methyl 7-ethyl-1,4a,7-trimethyl-5,9-dioxo-3,4,6,8,10,10a-hexahydro-2h-phenanthrene-1-carboxylate Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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